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Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the nucleophilic substitution
reactions of 2-Bromo-4-butanolide (also known as a-Bromo-y-butyrolactone), a versatile
chemical intermediate. This document details its applications in organic synthesis, particularly
in the development of pharmaceutical and agrochemical compounds, and provides protocols
for its key reactions.

Introduction

2-Bromo-4-butanolide is a five-membered lactone ring with a bromine atom at the alpha-
carbon, rendering it highly susceptible to nucleophilic substitution.[1][2] This reactivity allows for
the introduction of a wide array of functional groups, making it an invaluable building block for
creating complex molecular architectures.[1][3] Its utility is particularly pronounced in the
synthesis of substituted dihydrofuranones and other heterocyclic structures, which are common
motifs in biologically active compounds.[3][4] The versatility and reactivity of 2-Bromo-4-
butanolide have established it as a cornerstone intermediate in the synthesis of
pharmaceuticals, pesticides, and other fine chemicals.[1][5]

Applications in Drug Discovery and Development

The y-butyrolactone scaffold is a privileged structure in medicinal chemistry, with numerous
derivatives exhibiting a broad spectrum of pharmacological activities, including anti-
inflammatory, antimicrobial, and anticancer properties. 2-Bromo-4-butanolide serves as a key
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starting material for the synthesis of various biologically active molecules. For instance, it is a
building block for antitumor and nervous system drugs.[4] The nucleophilic substitution
reactions of 2-Bromo-4-butanolide are fundamental to the creation of libraries of substituted
butanolides for screening and lead optimization in drug discovery programs.

The general workflow for utilizing 2-Bromo-4-butanolide in the synthesis of potential drug
candidates involves the introduction of a diverse range of functional groups through
nucleophilic substitution, followed by biological screening and further structural modifications to
enhance potency and selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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